Cas no 125-65-5 (Pleuromutilin)

• Product Name: Pleuromutilin
• CAS No: 125-65-5
• MF: C₂₂H₃₄O₅
• MW: 378.50236749649
• MDL: MFCD28154633
• CID: 36149
• PubChem ID: 9886081
• Update Time: 2025-10-25

Pleuromutilin Chemical and Physical Properties

Names and Identifiers

• Pleuromulin
• PLEUROMUTILIN
• a4014c
• antibioticbc757
• bc757
• drosopholinb
• glycolicacid,8-esterwithoctahydro-5,8-dihydroxy-4,6,9,10-tetramethyl-6-viny
• l-3a,9-propano-3ah-cyclopentacycloocten-1(4h)-one
• Drosophilin B
• Drosophilin B,Mutilin 14-glycolate
• Mutilin 14-glycolate
• Valnemulin impurity E
• HE-200
• 5-Hydroxy-4,6,9,10-tetramethyl-1-oxo-6-vinyldecahydro-3a,9-propanocyclopenta[8]annulen-8-yl hydroxyacetate
• NSC 121145
• PleuroMulin 95% 97%
• AKOS032946430
• Pleuromuline
• [(1S,2R,3S,4S,6R,7R,8R,14R)-4-ethenyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-hydroxyacetate
• VALNEMULIN HYDROCHLORIDE IMPURITY E [EP IMPURITY]
• 3DE4A80MZ1
• Pleuromulina [INN-Spanish]
• Pleuromutilin, >=95%
• CHEMBL3989485
• Pleuromulina
• PLEUROMUTILIN [USP IMPURITY]
• PLEUROMUTILIN [MI]
• (3aS,4R,5S,6S,8R,9R,9aR,10R)6-ethenyl-5-hydroxy-4,6,9,10-tetramethyl-1-oxodecahydro-3a,9-propano-3aH-cyclopenta[8]annulen-8-yl 2-hydroxyacetate
• Pleuromulinum [INN-Latin]
• EINECS 204-747-5
• ACETIC ACID, 2-HYDROXY-, (3AS,4R,5S,6S,8R,9R,9AR,10R)-6-ETHENYLDECAHYDRO-5-HYDROXY-4,6,9,10-TETRAMETHYL-1-OXO-3A,9-PROPANO-3AH-CYCLOPENTACYCLOOCTEN-8-YL ESTER
• Antibiotic BC 757
• 125-65-5
• Drosopholin B
• Pleuromuline [INN-French]
• ACETIC ACID, HYDROXY-, 6-ETHENYLDECAHYDRO-5-HYDROXY-4,6,9,10-TETRAMETHYL-1-OXO-3A,9-PROPANO-3AH-CYCLOPENTACYCLOOCTEN-8-YL ESTER, (3AS-(3A.ALPHA.,4.BETA.,5.ALPHA.,6.ALPHA.,8.BETA.,9.ALPHA.,9A.BETA.,10S*))-
• NSC-121145
• DTXSID9048720
• A 4014C
• (+)-pleuromutilin
• Tox21_113131
• Acetic acid, hydroxy-, 6-ethenyldecahydro-5-hydroxy-4,6,9,10-tetramethyl-1-oxo-3a,9-propano-3aH-cyclopentacycloocten-8-yl ester, (3aS-(3aalpha,4beta,5alpha,6alpha,8beta,9alpha,9abeta,10S*))-
• DTXCID501079582
• EC 204-747-5
• Acetic acid, hydroxy-,(3aS,4R,5S,6S,8R,9R,9aR,10R)-6-ethenyldecahydro-5-hydroxy-4,6,9,10-tetramethyl-1-oxo-3a,9-propano-3aH-cyclopentacycloocten-8-ylester
• Pleuromulinum
• UNII-3DE4A80MZ1
• BC-757
• Glycolic acid, 8-ester with mutilin
• Glycolic acid 8-ester with octahydro-5,8-dihydroxy-4,6,9,10-tetramethyl-6-vinyl-3a,9-propano-3aH-cyclopentacycloocten-1(4H)-one
• ACETIC ACID, HYDROXY-, (3AS,4R,5S,6S,8R,9R,9AR,10R)-6-ETHENYLDECAHYDRO-5-HYDROXY-4,6,9,10-TETRAMETHYL-1-OXO-3A,9-PROPANO-3AH-CYCLOPENTACYCLOOCTEN-8-YL ESTER
• 14-Deoxy-14-((hydroxyacetyl)oxy)mutilin
• BC 757
• Pleuromulin [INN]
• GTPL12935
• Glycolic acid, 8-ester with octahydro-5,8-dihydroxy-4,6,9,10-tetramethyl-6-vinyl-3a,9-propano-3aH-cyclopentacycloocten-1(4H)-one
• Antibiotic A 40104C
• SCHEMBL16947239
• CAS-125-65-5
• Pleuromuline (INN-French)
• Pleuromulinum (INN-Latin)
• Pleuromulina (INN-Spanish)
• Acetic acid, hydroxy-, 6-ethenyldecahydro-5-hydroxy-4,6,9,10-tetramethyl-1-oxo-3a,9-propano-3aH-cyclopentacycloocten-8-yl ester, (3aS-(3aalpha,4beta,5alpha,6alpha,8beta,9alpha,9abeta,10S*))-(9CI)
• Octahydro-5,8-dihydroxy-4,6,9,10-tetramethyl-6-vinyl-3a,9-propano-3aH-cyclopenta-cycloocten-1(4H)-one 8-glycolate
• GLXC-19169
• PLEUROMUTILIN (USP IMPURITY)
• Pleuromutilin

• MDL： MFCD28154633
• Inchi： 1S/C22H34O5/c1-6-20(4)11-16(27-17(25)12-23)21(5)13(2)7-9-22(14(3)19(20)26)10-8-15(24)18(21)22/h6,13-14,16,18-19,23,26H,1,7-12H2,2-5H3/t13-,14+,16-,18+,19+,20-,21+,22+/m1/s1
• InChI Key： ZRZNJUXESFHSIO-BKUNHTPHSA-N
• SMILES： O(C(CO)=O)[C@@H]1C[C@](C=C)(C)[C@H]([C@H](C)[C@]23CCC([C@H]2[C@@]1(C)[C@H](C)CC3)=O)O

Computed Properties

• Exact Mass: 378.24100
• Monoisotopic Mass: 378.241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Hydrogen Bond Acceptor Count: 5
• Topological Polar Surface Area: 83.8A^2
• Isotope Atom Count: 0
• Topological Polar Surface Area: 83.8A^2
• XLogP3: 3.5

Experimental Properties

• Color/Form: Crystalline solid
• Density: 1.15 (20 C)
• Melting Point: 170-1710C
• Boiling Point: 483
• Flash Point: 158
• Refractive Index: 1.537
• Solubility: DMSO: >10mg/mL (warmed)
• PSA: 83.83000
• LogP: 2.88520
• Specific Rotation: D24 +20° (c = 3 in abs ethanol)
• FEMA: 2160

Pleuromutilin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：MC5408000
• Toxicity：LD50 in mice: >60 mg/kg (Kavanagh, 1952)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Mutilane diterpenoids

Additional information on Pleuromutilin

Pleuromutilin: A Comprehensive Overview

Pleuromutilin (CAS No. 125-65-5) is a naturally occurring compound with significant biological activity, particularly in the field of microbiology and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in drug development. In this article, we will delve into the properties, sources, and latest research findings related to Pleuromutilin, providing a detailed understanding of its significance in modern science.

The chemical structure of Pleuromutilin is characterized by a complex arrangement of functional groups, including a prenyl group and a furan ring. This structure contributes to its ability to interact with bacterial ribosomes, making it a promising candidate for antibiotic development. Recent studies have highlighted the potential of Pleuromutilin derivatives as novel antibiotics capable of combating multidrug-resistant bacteria, a growing concern in global healthcare.

Pleuromutilin is primarily isolated from various fungal species, particularly those belonging to the genus Pleurotus. These fungi are known for their ability to produce a wide range of bioactive compounds, and Pleuromutilin is one of the most notable among them. The extraction process involves advanced chromatographic techniques to ensure the isolation of pure Pleuromutilin, which is then subjected to rigorous characterization using spectroscopic methods such as NMR and MS.

In recent years, the demand for novel antibiotics has surged due to the increasing prevalence of antibiotic resistance. This has led researchers to explore natural products like Pleuromutilin as potential leads for drug development. Studies have demonstrated that Pleuromutilin exhibits potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), making it a valuable asset in the fight against antibiotic resistance.

Beyond its antimicrobial properties, Pleuromutilin strong> has also shown promise in other therapeutic areas. For instance, research indicates that it may possess anti-inflammatory and immunomodulatory effects, opening up new avenues for its application in inflammatory diseases. These findings underscore the versatility of Pleuromutilin strong> and its potential as a multi-functional therapeutic agent.

The synthesis and modification of Pleuromutilin strong> have been actively pursued to enhance its pharmacokinetic properties and reduce potential toxicity. Researchers have employed various strategies, including semi-synthesis and total synthesis, to create derivatives with improved bioavailability and efficacy. These efforts have yielded several promising candidates that are currently under preclinical evaluation.

In conclusion, Pleuromutilin strong> represents a compelling example of how natural products can serve as valuable resources for drug discovery. With its unique chemical structure, diverse biological activities, and potential for further optimization, this compound holds great promise for addressing some of the most pressing challenges in modern medicine. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, the future of Pleuromutilin strong> looks increasingly bright.